Cas no 23619-59-2 (2-(prop-1-en-1-yl)phenol)

• Product Name: 2-(prop-1-en-1-yl)phenol
• CAS No: 23619-59-2
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 1414759
• PubChem ID: 5463403
• Update Time: 2025-04-20

2-(prop-1-en-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1E)-1-propenyl-
• (E)-β-methyl o-hydroxylstyrene
• 2-(prop-1-en-1-yl)phenol
• UNII-3P9OH16T17
• (E)-o-Propenylphenol
• E-2-hydroxy-beta-methylstyrene
• 2-[(1E)-prop-1-en-1-yl]phenol
• AKOS008968634
• 2-(1-Propenyl)phenol, (E)-
• STK397282
• E-2-HYDROXY-.BETA.-METHYLSTYRENE
• SCHEMBL1876846
• Phenol, 2-(1-propenyl)-
• Phenol, o-propenyl-, (E)-
• Phenol, 2-(1-propenyl)-, (E)-
• 2-propenyl-phenol
• 23619-59-2
• 2-[(E)-prop-1-enyl]phenol
• 3P9OH16T17
• 2-Propenylphenol
• (E)-o-Hydroxy-beta-methylstyrene
• 2-Propenylphenol,c&t
• SCHEMBL1038004
• (E)-O-HYDROXY-.BETA.-METHYLSTYRENE
• MFCD00002248
• EN300-18425
• Phenol, 2-(1E)-1-propen-1-yl-

• Inchi： 1S/C9H10O/c1-2-5-8-6-3-4-7-9(8)10/h2-7,10H,1H3/b5-2+
• InChI Key： WHGXZPQWZJUGEP-GORDUTHDSA-N
• SMILES： OC1C=CC=CC=1/C=C/C

Computed Properties

• Exact Mass: 134.0732
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes